Cas no 1804674-14-3 (2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1804674-14-3
• MF: C₇H₂ClF₂N₃O₂
• MW: 233.559486865997
• CID: 4868667
• Update Time: 2025-06-15

2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C7H2ClF2N3O2/c8-6-4(13(14)15)1-3(2-11)5(12-6)7(9)10/h1,7H
• InChI Key： QRMMJDIGYPUXDS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C#N)C(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine

Recent Advances in the Study of 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine (CAS: 1804674-14-3)

2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine (CAS: 1804674-14-3) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitro and difluoromethyl substituents, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a compound of interest for further exploration.

The synthesis of 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach that significantly improves yield and reduces by-products. This advancement is crucial for large-scale production, which is often a bottleneck in the development of such specialized compounds. The study also highlighted the compound's stability under various conditions, making it a viable candidate for further functionalization.

In the realm of agrochemicals, 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine has been investigated as a potential precursor for the development of new pesticides. Its unique chemical structure allows it to interact with specific enzymes in pests, leading to high efficacy at low concentrations. A recent report by the Agrochemical Innovation Consortium (2023) demonstrated its effectiveness against a range of insect species, with minimal environmental impact. These findings suggest that this compound could play a critical role in sustainable agriculture.

Medicinal chemistry research has also explored the potential of 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine as a building block for drug discovery. Its nitro and cyano groups make it a versatile intermediate for the synthesis of heterocyclic compounds, which are often found in pharmaceuticals. A study in Bioorganic & Medicinal Chemistry Letters (2023) reported the successful incorporation of this compound into a series of novel kinase inhibitors, showing promising activity in preclinical models. This opens new avenues for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Despite these advancements, challenges remain in the widespread application of 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine. Issues such as cost-effective synthesis, regulatory approval, and potential toxicity need to be addressed. Ongoing research is focused on optimizing its properties and exploring its full potential in various fields. Collaborative efforts between academia and industry are essential to overcome these hurdles and translate laboratory findings into practical applications.

In conclusion, 2-Chloro-5-cyano-6-(difluoromethyl)-3-nitropyridine (CAS: 1804674-14-3) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structure and versatile applications make it a valuable subject for ongoing and future studies. As research progresses, this compound is expected to contribute to advancements in agrochemicals, drug discovery, and other areas, highlighting its importance in the field.